83-33-0

1-Indanone

Usually In Stock

• CAS RN:
• 83-33-0

• Formula:
• C9H8O

• InChI:
• InChI=1S/C9H8O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2

• InChIKey:
• QNXSIUBBGPHDDE-UHFFFAOYSA-N

• Indan-1-one is an indanone that consists of 2,3-dihydro-1H-indene substituted by an oxo group at position 1.

4-Iodofluoren-9-one

Usually In Stock

• CAS RN:
• 883-33-0

• Formula:
• C13H7IO

• InChI:
• InChI=1S/C13H7IO/c14-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13(10)15/h1-7H

• InChIKey:
• HGAQPEXSDXXSLK-UHFFFAOYSA-N

• 4-Iodofluoren-9-one is a useful research compound. Its molecular formula is C13H7IO and its molecular weight is 306.1 g/mol. The purity is usually 95%.

2-Dimethylaminopyridine

Usually In Stock

• CAS RN:
• 5683-33-0

• Formula:
• C7H10N2

• InChI:
• InChI=1S/C7H10N2/c1-9(2)7-5-3-4-6-8-7/h3-6H,1-2H3

• InChIKey:
• PSHKMPUSSFXUIA-UHFFFAOYSA-N

• 2-(Dimethylamino)pyridine is a clear, colorless to light yellow liquid.
  
  

4H-1-Benzopyran-4-one, 7-chloro-2,3-dihydro-2-phenyl-

• CAS RN:
• 63483-33-0

• Formula:
• C15H11ClO2

• InChI:
• InChI=1S/C15H11ClO2/c16-11-6-7-12-13(17)9-14(18-15(12)8-11)10-4-2-1-3-5-10/h1-8,14H,9H2

• InChIKey:
• MNJMPYFBQOISEB-UHFFFAOYSA-N

• 4H-1-Benzopyran-4-one, 7-chloro-2,3-dihydro-2-phenyl- is a useful research compound. Its molecular formula is C15H11ClO2 and its molecular weight is 258.7 g/mol. The purity is usually 95%.

3-Chloro-5-methylpyrazin-2(1H)-one

In Stock

• CAS RN:
• 89283-33-0

• Formula:
• C5H5ClN2O

• InChI:
• InChI=1S/C5H5ClN2O/c1-3-2-7-5(9)4(6)8-3/h2H,1H3,(H,7,9)

• InChIKey:
• FZRWZIJMAGHJBC-UHFFFAOYSA-N

• 3-Chloro-5-methylpyrazin-2(1H)-one is a useful research compound. Its molecular formula is C5H5ClN2O and its molecular weight is 144.56. The purity is usually 95%.

2,4-Cyclohexadien-1-one, 6-carbonyl-

Usually In Stock

• CAS RN:
• 21083-33-0

• Formula:
• C7H4O2

• InChI:
• InChI=1S/C7H4O2/c8-5-6-3-1-2-4-7(6)9/h1-4H

• InChIKey:
• MCYLBKWHWSBJCZ-UHFFFAOYSA-N

• 6-(Oxomethylene)-2,4-cyclohexadien-1-one is a member of quinomethanes.

Benzenemethanesulfonic acid, alpha-hydroxy-4-methoxy-, monoammonium salt

Usually In Stock

• CAS RN:
• 68083-33-0

• Formula:
• C8H10O5S.H3N
  C8H13NO5S

• InChI:
• InChI=1S/C8H10O5S.H3N/c1-13-7-4-2-6(3-5-7)8(9)14(10,11)12;/h2-5,8-9H,1H3,(H,10,11,12);1H3

• InChIKey:
• QMCVPFYGFSBYLU-UHFFFAOYSA-N

• Benzenemethanesulfonic acid, alpha-hydroxy-4-methoxy-, monoammonium salt is a useful research compound. Its molecular formula is C8H10O5S.H3N and its molecular weight is 235.26 g/mol. The purity is usually 95%.

Apyramide

Usually In Stock

• CAS RN:
• 68483-33-0

• Formula:
• C27H23ClN2O5

• InChI:
• InChI=1S/C27H23ClN2O5/c1-16-23(15-26(32)35-21-10-8-20(9-11-21)29-17(2)31)24-14-22(34-3)12-13-25(24)30(16)27(33)18-4-6-19(28)7-5-18/h4-14H,15H2,1-3H3,(H,29,31)

• InChIKey:
• KWUFTKVMXUYTBF-UHFFFAOYSA-N

• Apyramide is an anti-inflammatory agent.

Methyl 3-amino-7-chlorobenzo[b]thiophene-2-carboxylate

In Stock

• CAS RN:
• 181283-33-0

• Formula:
• C10H8ClNO2S

• InChI:
• InChI=1S/C10H8ClNO2S/c1-14-10(13)9-7(12)5-3-2-4-6(11)8(5)15-9/h2-4H,12H2,1H3

• InChIKey:
• KNJZZJLVDYDEGL-UHFFFAOYSA-N

• Methyl 3-amino-7-chlorobenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H8ClNO2S and its molecular weight is 241.69 g/mol. The purity is usually 95%.

1-methyl-9-(4-methylphenyl)-3-nonyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848683-33-0

• Formula:
• C25H35N5O2

• InChI:
• InChI=1S/C25H35N5O2/c1-4-5-6-7-8-9-10-16-30-23(31)21-22(27(3)25(30)32)26-24-28(17-11-18-29(21)24)20-14-12-19(2)13-15-20/h12-15H,4-11,16-18H2,1-3H3

• InChIKey:
• ZGLIZLOMAKQTEI-UHFFFAOYSA-N

• 1-methyl-9-(4-methylphenyl)-3-nonyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H35N5O2 and its molecular weight is 437.588. The purity is usually 95%.

2-Fluoro-2'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-33-0

• Formula:
• C19H21FN2O

• InChI:
• InChI=1S/C19H21FN2O/c1-21-10-12-22(13-11-21)14-15-6-2-3-7-16(15)19(23)17-8-4-5-9-18(17)20/h2-9H,10-14H2,1H3

• InChIKey:
• PSYDDKNLNNDABG-UHFFFAOYSA-N

• 2-Fluoro-2'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21FN2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.

Tazocilline

• CAS RN:
• 123683-33-0

• Formula:
• C33H39N9O12S2

• InChI:
• InChI=1S/C23H27N5O7S.C10H12N4O5S/c1-4-26-10-11-27(19(32)18(26)31)22(35)25-13(12-8-6-5-7-9-12)16(29)24-14-17(30)28-15(21(33)34)23(2,3)36-20(14)28;1-10(5-13-3-2-11-12-13)8(9(16)17)14-6(15)4-7(14)20(10,18)19/h5-9,13-15,20H,4,10-11H2,1-3H3,(H,24,29)(H,25,35)(H,33,34);2-3,7-8H,4-5H2,1H3,(H,16,17)/t13?,14-,15+,20-;7-,8+,10+/m11/s1

• InChIKey:
• LITBAYYWXZOHAW-QNWQYGOSSA-N

• Tazocilline, also known as Tazocilline, is a useful research compound. Its molecular formula is C33H39N9O12S2 and its molecular weight is 817.846. The purity is usually 95%.

N-(4-ethoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide

In Stock

• CAS RN:
• 301683-33-0

• Formula:
• C25H23N3O3S

• InChI:
• InChI=1S/C25H23N3O3S/c1-2-31-21-15-13-19(14-16-21)26-23(29)17-22-24(30)28(20-11-7-4-8-12-20)25(32-22)27-18-9-5-3-6-10-18/h3-16,22H,2,17H2,1H3,(H,26,29)

• InChIKey:
• IXJOWDDYUDDZQR-RFBIWTDZSA-N

• N-(4-ethoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H23N3O3S and its molecular weight is 445.54. The purity is usually 95%.

(Z)-2-Cyano-N-[5-(diethylsulfamoyl)-2-piperidin-1-ylphenyl]-3-phenylprop-2-enamide

In Stock

• CAS RN:
• 521283-33-0

• Formula:
• C25H30N4O3S

• InChI:
• InChI=1S/C25H30N4O3S/c1-3-29(4-2)33(31,32)22-13-14-24(28-15-9-6-10-16-28)23(18-22)27-25(30)21(19-26)17-20-11-7-5-8-12-20/h5,7-8,11-14,17-18H,3-4,6,9-10,15-16H2,1-2H3,(H,27,30)/b21-17-

• InChIKey:
• DPVYGASLSPZULK-UHFFFAOYSA-N

• (Z)-2-Cyano-N-[5-(diethylsulfamoyl)-2-piperidin-1-ylphenyl]-3-phenylprop-2-enamide is a useful research compound. Its molecular formula is C25H30N4O3S and its molecular weight is 466.6. The purity is usually 95%.

Naphtha (oil sand), hydrotreated

• CAS RN:
• 128683-33-0

• Formula:
• C10H9N

• Naphtha (oil sand), hydrotreated, also known as Naphtha (oil sand), hydrotreated, is a useful research compound. Its molecular formula is C10H9N. The purity is usually 95%.

3-((8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)thio)-1,1,1-trifluoropropan-2-ol

In Stock

• CAS RN:
• 1823183-33-0

• Formula:
• C10H6ClF6N3OS

• InChI:
• InChI=1S/C10H6ClF6N3OS/c11-5-1-4(9(12,13)14)2-20-7(5)18-19-8(20)22-3-6(21)10(15,16)17/h1-2,6,21H,3H2

• InChIKey:
• FBHDTEPEJMKCGU-UHFFFAOYSA-N

• 3-((8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)thio)-1,1,1-trifluoropropan-2-ol is a useful research compound. Its molecular formula is C10H6ClF6N3OS and its molecular weight is 365.68 g/mol. The purity is usually 95%.

4-Bromo-2,5-dichloro-N-pyridin-3-ylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 2248883-33-0

• Formula:
• C11H7BrCl2N2O2S

• InChI:
• InChI=1S/C11H7BrCl2N2O2S/c12-8-4-10(14)11(5-9(8)13)19(17,18)16-7-2-1-3-15-6-7/h1-6,16H

• InChIKey:
• QOCPKUPKXNKLGV-UHFFFAOYSA-N

• 4-Bromo-2,5-dichloro-N-pyridin-3-ylbenzenesulfonamide is a useful research compound. Its molecular formula is C11H7BrCl2N2O2S and its molecular weight is 382.05. The purity is usually 95%.